2-(4-Chlorophenyl)-8-((2,4-dimethylphenyl)sulfonyl)-3-(methylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene

• IUPAC Name: 2-(4-chlorophenyl)-8-(2,4-dimethylphenyl)sulfonyl-3-methylsulfanyl-1,4,8-triazaspiro[4.5]deca-1,3-diene
• InChI: InChI=1S/C22H24ClN3O2S2/c1-15-4-9-19(16(2)14-15)30(27,28)26-12-10-22(11-13-26)24-20(21(25-22)29-3)17-5-7-18(23)8-6-17/h4-9,14H,10-13H2,1-3H3
• InChI Key: JJPCTFSITVKVMC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)S(=O)(=O)N2CCC3(CC2)N=C(C(=N3)SC)C4=CC=C(C=C4)Cl)C
• Molecular Formula: C22H24ClN3O2S2
• Molecular Weight: 462.0 g/mol

Description

2-(4-Chlorophenyl)-8-((2,4-dimethylphenyl)sulfonyl)-3-(methylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene is a useful research compound. Its molecular formula is C22H24ClN3O2S2 and its molecular weight is 462.02. The purity is usually 95%.
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Scientific Research Applications

Synthesis Methodologies

The research into compounds with structures similar to 2-(4-Chlorophenyl)-8-((2,4-dimethylphenyl)sulfonyl)-3-(methylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene often involves complex synthesis methodologies. For example, Rozhkova et al. (2012) detailed the synthesis of 1-substituted 2-azaspiro[4.5]deca-6,9-dien-8-ones through a three-component condensation process, indicating a methodological approach to creating spirocyclic compounds (Rozhkova et al., 2012).

Applications in Biologically Active Compounds

The triazapenta-1,4-dienes, a group of compounds that share a structural motif with the query compound, have been explored for their biological activity, particularly as pesticides (Harrison et al., 1973). This suggests potential research applications of similar compounds in developing new biologically active molecules.

Antimicrobial and Detoxification Applications

N-halamine-coated cotton research by Ren et al. (2009) showcases the use of triazaspirodecanedione derivatives for antimicrobial and detoxification purposes, demonstrating the versatility of spirocyclic and sulfur-containing compounds in practical applications (Ren et al., 2009).

Chemical Stability and Reactivity Studies

Studies such as the electrochemical reduction comparison by Zhou et al. (2010) offer insights into the reactivity and stability of diazaspirodecanedienes, which may be relevant for understanding the chemical behavior of the query compound under various conditions (Zhou et al., 2010).

Novel Synthetic Pathways

Research into synthesizing cyclic sulfonamides through intramolecular Diels-Alder reactions, as explored by Greig et al. (2001), highlights innovative approaches to creating complex cyclic compounds that could be applicable to the synthesis and study of 2-(4-Chlorophenyl)-8-((2,4-dimethylphenyl)sulfonyl)-3-(methylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene (Greig et al., 2001).